Cas no 74400-48-9 (2,1,3-Benzoxadiazol-4-amine, 7-nitro-N,N-dipropyl-)

2,1,3-Benzoxadiazol-4-amine, 7-nitro-N,N-dipropyl-, is a nitro-substituted benzoxadiazole derivative with potential applications in organic synthesis and materials science. Its structure features a benzoxadiazole core functionalized with a nitro group at the 7-position and dipropylamino substituents at the 4-position, enhancing its electron-accepting and fluorescence properties. This compound may serve as a key intermediate in the development of dyes, sensors, or optoelectronic materials due to its conjugated π-system and tunable electronic characteristics. The nitro group contributes to its reactivity in reduction or substitution reactions, while the dipropylamino moiety improves solubility in organic solvents. Its well-defined molecular architecture makes it suitable for controlled functionalization in advanced chemical applications.
2,1,3-Benzoxadiazol-4-amine, 7-nitro-N,N-dipropyl- structure
74400-48-9 structure
Product Name:2,1,3-Benzoxadiazol-4-amine, 7-nitro-N,N-dipropyl-
CAS No:74400-48-9
MF:C12H16N4O3
MW:264.280442237854
CID:541106
PubChem ID:3128215
Update Time:2025-06-09

2,1,3-Benzoxadiazol-4-amine, 7-nitro-N,N-dipropyl- Chemical and Physical Properties

Names and Identifiers

    • 2,1,3-Benzoxadiazol-4-amine, 7-nitro-N,N-dipropyl-
    • 4-nitro-N,N-dipropyl-2,1,3-benzoxadiazol-7-amine
    • AKOS000605970
    • CS-0297771
    • DTXSID00389600
    • 7-Nitro-N,N-dipropylbenzo[c][1,2,5]oxadiazol-4-amine
    • SR-01000402775
    • 74400-48-9
    • 7-NITRO-N,N-DIPROPYL-2,1,3-BENZOXADIAZOL-4-AMINE
    • SR-01000402775-1
    • EN300-766935
    • SCHEMBL3505281
    • EU-0001788
    • Oprea1_858961
    • Inchi: 1S/C12H16N4O3/c1-3-7-15(8-4-2)9-5-6-10(16(17)18)12-11(9)13-19-14-12/h5-6H,3-4,7-8H2,1-2H3
    • InChI Key: GHQUCVFMTTZSKP-UHFFFAOYSA-N
    • SMILES: O1N=C2C(=CC=C(C2=N1)N(CCC)CCC)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 264.12238
  • Monoisotopic Mass: 264.122
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 304
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 88Ų

Experimental Properties

  • PSA: 85.3

2,1,3-Benzoxadiazol-4-amine, 7-nitro-N,N-dipropyl- Pricemore >>

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